Cas no 156896-47-8 (3-Pyridinecarboxylicacid, 1,2-dihydro-5-nitro-2-thioxo-)

• Product Name: 3-Pyridinecarboxylicacid, 1,2-dihydro-5-nitro-2-thioxo-
• CAS No: 156896-47-8
• MF: C₆H₄N₂O₄S
• MW: 200.171959877014
• CID: 107625
• PubChem ID: 14964926
• Update Time: 2025-04-18

3-Pyridinecarboxylicacid, 1,2-dihydro-5-nitro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 1,2-dihydro-5-nitro-2-thioxo-
• 5-nitro-2-sulfanylidene-1H-pyridine-3-carboxylic acid
• 3-Pyridinecarboxylicacid,1,2-dihydro-5-nitro-2-thioxo-(9CI)
• DTXSID60566177
• SCHEMBL9100948
• 5-Nitro-2-sulfanylidene-1,2-dihydropyridine-3-carboxylic acid
• 156896-47-8

• Inchi： 1S/C6H4N2O4S/c9-6(10)4-1-3(8(11)12)2-7-5(4)13/h1-2H,(H,7,13)(H,9,10)
• InChI Key： YPNMCSQWAWISCQ-UHFFFAOYSA-N
• SMILES： S=C1C(C(=O)O)=CC(=CN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.98922
• Monoisotopic Mass: 199.98917779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 92.47